Cas no 496946-73-7 (N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride)

• Product Name: N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride
• CAS No: 496946-73-7
• MF: C₄H₈ClF₃N₂O
• MW: 192.567330360413
• MDL: MFCD01630946
• CID: 1537939
• PubChem ID: 23021610
• Update Time: 2025-06-11

N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-aminoethyl)-2,2,2-trifluoro-, monohydrochloride
• N-(2-aminoethyl)-2,2,2-trifluoroacetamide hydrochloride
• 2-(Trifluoroacetamido)ethylamine hydrochloride
• N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride, AldrichCPR
• AKOS015848116
• N-(2-aminoethyl)-2,2,2-trifluoroacetamide;hydrochloride
• BS-39756
• E87325
• SCHEMBL5407882
• 496946-73-7
• N-(2-aminoethyl)-2,2,2-trifluoroacetamidehydrochloride
• SY285739
• N-(2-Aminoethyl)-2,2,2-trifluoroacetamide HCl
• AC-11866
• MFCD01630946
• CS-0452983
• N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride

• MDL： MFCD01630946
• Inchi： 1S/C4H7F3N2O.ClH/c5-4(6,7)3(10)9-2-1-8;/h1-2,8H2,(H,9,10);1H
• InChI Key： IGNLUCQRRFXTMK-UHFFFAOYSA-N
• SMILES： Cl.FC(C(NCCN)=O)(F)F

Computed Properties

• Exact Mass: 192.0277251g/mol
• Monoisotopic Mass: 192.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride

N-(2-Aminoethyl)-2,2,2-trifluoroacetamide Hydrochloride (CAS No. 496946-73-7): An Overview

N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride (CAS No. 496946-73-7) is a versatile compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a trifluoroacetamide group and an aminoethyl moiety, making it a valuable reagent in synthetic chemistry and pharmaceutical research.

The chemical structure of N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride is represented by the formula C₅H₁₀ClF₃N₂O. The presence of the trifluoroacetamide group imparts several desirable properties to the molecule, such as enhanced stability and solubility in organic solvents. These properties make it an attractive candidate for use in a variety of chemical reactions and biological assays.

In the realm of synthetic chemistry, N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride serves as a building block for the synthesis of more complex molecules. Its aminoethyl functionality can be readily modified through various chemical reactions, such as acylation, alkylation, and coupling reactions with carboxylic acids or other functional groups. This versatility has led to its widespread use in the development of novel pharmaceuticals and biologically active compounds.

Recent studies have highlighted the potential of N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride in the field of medicinal chemistry. For instance, researchers have explored its use as a precursor for the synthesis of compounds with anti-inflammatory and anti-cancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of targeted therapies for inflammatory diseases.

Beyond its applications in drug discovery, N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride has also found utility in analytical chemistry. Its unique spectral properties make it a useful standard for various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The high sensitivity and specificity of these techniques allow for precise quantification and characterization of this compound in complex mixtures.

In addition to its chemical properties, the safety profile of N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride is an important consideration for its use in laboratory settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes. Users are advised to follow standard laboratory safety protocols and handle the compound in well-ventilated areas.

The market demand for N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride continues to grow due to its diverse applications. Major suppliers of this compound include specialized chemical companies that cater to research institutions and pharmaceutical companies. The availability of high-purity grades ensures that researchers can rely on consistent quality for their experiments.

In conclusion, N-(2-Aminoethyl)-2,2,2-trifluoroacetamide hydrochloride (CAS No. 496946-73-7) is a multifaceted compound with significant potential in synthetic chemistry, medicinal chemistry, and analytical chemistry. Its unique structure and versatile reactivity make it an indispensable tool for researchers working in these fields. As ongoing research continues to uncover new applications and properties of this compound, its importance is likely to increase further.